Cas no 578747-34-9 (3-((2-Methylbenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine)

3-((2-Methylbenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine structure
578747-34-9 structure
Product Name:3-((2-Methylbenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine
CAS No:578747-34-9
MF:C16H16N4S
MW:296.390041351318
CID:3051387
PubChem ID:936882
Update Time:2025-04-21

3-((2-Methylbenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-((2-Methylbenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine
    • 3-[(2-methylphenyl)methylsulfanyl]-5-phenyl-1,2,4-triazol-4-amine
    • AKOS002188187
    • CS-0365414
    • Z20183492
    • 3-[(2-methylbenzyl)sulfanyl]-5-phenyl-4H-1,2,4-triazol-4-ylamine
    • 3-[(2-methylbenzyl)sulfanyl]-5-phenyl-4H-1,2,4-triazol-4-amine
    • 643-992-6
    • 578747-34-9
    • STL302890
    • Inchi: 1S/C16H16N4S/c1-12-7-5-6-10-14(12)11-21-16-19-18-15(20(16)17)13-8-3-2-4-9-13/h2-10H,11,17H2,1H3
    • InChI Key: XDWJUWOUWLEINN-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=CC=CC=2)N1N)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 296.10956770Da
  • Monoisotopic Mass: 296.10956770Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 82Ų

3-((2-Methylbenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine Related Literature

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